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Compound of Interest

Compound Name: Cartap

Cat. No.: B107815 Get Quote

An objective analysis of cross-resistance between Cartap and other major insecticide classes,

supported by experimental data and detailed protocols, to inform resistance management

strategies in pest control.

This guide provides a comprehensive comparison of cross-resistance patterns observed

between Cartap, a nereistoxin analogue insecticide, and other chemical classes of

insecticides. The data presented is compiled from various scientific studies and is intended for

researchers, scientists, and professionals involved in the development of pest management

strategies and novel insecticides. Understanding these cross-resistance profiles is crucial for

effective and sustainable pest control, helping to mitigate the development of insecticide

resistance.

Comparative Cross-Resistance Data
The following table summarizes the cross-resistance data from various studies, presenting the

resistance ratios (RR) of different insect strains to Cartap and other insecticides. The

resistance ratio is a quantitative measure of resistance, calculated by dividing the lethal

concentration (LC50) for the resistant strain by the LC50 for a susceptible strain.
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Insect
Species

Strain
Selection
Insecticid
e

Test
Insecticid
e

Resistanc
e Ratio
(RR)

Cross-
Resistanc
e Level

Referenc
e

Plutella

xylostella

(Diamondb

ack Moth)

KOBII-

cartap-

selected

Cartap Cartap 14.2 Moderate [1]

KOBII-

cartap-

selected

Cartap
Esfenvaler

ate
2.6 Very Low [1]

KOBII-

cartap-

selected

Cartap Abamectin 1.0 None [1]

KOBII-

esfenvaler

ate-

selected

Esfenvaler

ate
Cartap 3.8 Very Low [1]

Bemisia

tabaci

(Whitefly)

NJ-Imi
Imidaclopri

d
Cartap Low Low [2]

NJ-Imi
Imidaclopri

d

Monosulta

p
Low Low [2]

NJ-Imi
Imidaclopri

d
Spinosad Low Low [2]

NJ-Imi
Imidaclopri

d
Abamectin No None [2]

NJ-Imi
Imidaclopri

d

Cypermeth

rin
No None [2]

Tuta

absoluta

(Tomato

Leafminer)

Brazilian

Population

s

Cartap

(field)
Cartap 2.3 - 21.9

Low to

High
[3]
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Experimental Protocols
The data presented in this guide is derived from studies employing standardized bioassay

techniques. Below are detailed methodologies for key experiments cited.

Leaf-Dipping Bioassay for Plutella xylostella
This method is utilized to assess the toxicity of insecticides to leaf-eating insects like the

diamondback moth.

Insect Rearing: The susceptible (OSS) and insecticide-selected (KOBII-cartap-selected,

KOBII-esfenvalerate-selected) strains of Plutella xylostella were reared on cabbage

seedlings in the laboratory under controlled conditions.[1]

Insecticide Solutions: Serial dilutions of the formulated insecticides (Cartap, Esfenvalerate,

Abamectin) were prepared in distilled water containing a surfactant (Triton X-100) to ensure

even spreading on the leaf surface.

Leaf Treatment: Cabbage leaf discs were dipped into the respective insecticide solutions for

a specified duration (e.g., 30 seconds) and then allowed to air-dry. Control leaf discs were

dipped in the surfactant solution only.

Exposure: Third-instar larvae of the different strains were placed on the treated leaf discs in

petri dishes.

Mortality Assessment: Mortality was recorded after a set period (e.g., 48 or 72 hours). Larvae

were considered dead if they did not move when prodded with a fine brush.

Data Analysis: The concentration-mortality data was subjected to probit analysis to

determine the LC50 values. The resistance ratio (RR) was calculated as the LC50 of the

resistant strain divided by the LC50 of the susceptible strain.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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